molecular formula C12H12O B078419 1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro- CAS No. 13153-76-9

1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro-

Cat. No.: B078419
CAS No.: 13153-76-9
M. Wt: 172.22 g/mol
InChI Key: JTAWEGXLKGECMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro- is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Ethanonaphthalen-2(1H)-one, 3,4-dihydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13153-76-9

Molecular Formula

C12H12O

Molecular Weight

172.22 g/mol

IUPAC Name

tricyclo[6.2.2.02,7]dodeca-2,4,6-trien-9-one

InChI

InChI=1S/C12H12O/c13-12-7-8-5-6-11(12)10-4-2-1-3-9(8)10/h1-4,8,11H,5-7H2

InChI Key

JTAWEGXLKGECMT-UHFFFAOYSA-N

SMILES

C1CC2C(=O)CC1C3=CC=CC=C23

Canonical SMILES

C1CC2C(=O)CC1C3=CC=CC=C23

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5.6 g of tricyclo[6.2.2.02,7]dodeca-2,4,6-trien-9-ol in 30 mL of DCM were added 110 mL of a 15% DMP solution in DCM. After stirring overnight 300 mL of EtOAc/Hept (1:1) were added, the obtained suspension was filtered over a pad of celite and the filtrated was concentrated in vacuo. The residue was treated again with EtOAc/Hept (1:1) and filtered over celite. This procedure was repeated twice to obtain 4.9 g of the desired compound as yellow oil.
Name
tricyclo[6.2.2.02,7]dodeca-2,4,6-trien-9-ol
Quantity
5.6 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two

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